7-O-(2,6-dideoxy-2-fluro-alpha-talopyranosyl)adriamycinol
7-O-(2,6-dideoxy-2-fluro-alpha-talopyranosyl)adriamycinol
Brand Name:
Vulcanchem
CAS No.:
129051-72-5
VCID:
VC0156568
InChI:
InChI=1S/C27H29FO12/c1-9-20(31)25(36)19(28)26(39-9)40-13-7-27(37,14(30)8-29)6-11-16(13)24(35)18-17(22(11)33)21(32)10-4-3-5-12(38-2)15(10)23(18)34/h3-5,9,13-14,19-20,25-26,29-31,33,35-37H,6-8H2,1-2H3/t9-,13?,14?,19+,20+,25-,26-,27?/m0/s1
SMILES:
CC1C(C(C(C(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(CO)O)O)F)O)O
Molecular Formula:
C27H29FO12
Molecular Weight:
564.5 g/mol
7-O-(2,6-dideoxy-2-fluro-alpha-talopyranosyl)adriamycinol
CAS No.: 129051-72-5
Main Products
VCID: VC0156568
Molecular Formula: C27H29FO12
Molecular Weight: 564.5 g/mol
CAS No. | 129051-72-5 |
---|---|
Product Name | 7-O-(2,6-dideoxy-2-fluro-alpha-talopyranosyl)adriamycinol |
Molecular Formula | C27H29FO12 |
Molecular Weight | 564.5 g/mol |
IUPAC Name | 9-(1,2-dihydroxyethyl)-7-[(2R,3R,4R,5S,6S)-3-fluoro-4,5-dihydroxy-6-methyloxan-2-yl]oxy-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione |
Standard InChI | InChI=1S/C27H29FO12/c1-9-20(31)25(36)19(28)26(39-9)40-13-7-27(37,14(30)8-29)6-11-16(13)24(35)18-17(22(11)33)21(32)10-4-3-5-12(38-2)15(10)23(18)34/h3-5,9,13-14,19-20,25-26,29-31,33,35-37H,6-8H2,1-2H3/t9-,13?,14?,19+,20+,25-,26-,27?/m0/s1 |
Standard InChIKey | ITUKHSMHHBXKJZ-NHZDLFQUSA-N |
Isomeric SMILES | C[C@H]1[C@H]([C@H]([C@H]([C@@H](O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(CO)O)O)F)O)O |
SMILES | CC1C(C(C(C(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(CO)O)O)F)O)O |
Canonical SMILES | CC1C(C(C(C(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(CO)O)O)F)O)O |
Synonyms | 7-O-(2,6-dideoxy-2-fluro-alpha-talopyranosyl)adriamycinol FT-ADM-OH |
PubChem Compound | 3081755 |
Last Modified | Nov 11 2021 |
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